Cas no 132125-04-3 ((+)-7',7'-dimethyl-5-hydroxy-2R,3S-trans-pubeschin)

• Product Name: (+)-7',7'-dimethyl-5-hydroxy-2R,3S-trans-pubeschin
• CAS No: 132125-04-3
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 2061455
• PubChem ID: 11645621
• Update Time: 2025-04-21

(+)-7',7'-dimethyl-5-hydroxy-2R,3S-trans-pubeschin Chemical and Physical Properties

Names and Identifiers

• (+)-7',7'-dimethyl-5-hydroxy-2R,3S-trans-pubeschin
• (6aS,12aR)-6a,12a-trans-2,3,8,10-tetrahydroxy-5,5-dimethyl-5,6a,7,12a-tetrahydro-[1]benzopyrano[3,2-c][2]benzopyran
• (6aS,12aR)-6a,12a-trans-2,3,8,10-Tetrahydroxy-5,5-dimethyl-5,6a,7,12a-tetrahydrobenzopyranobenzopyran
• (6aS,12aR)-6a,12a-trans-2,3,8,10-Tetrahydroxy-5,5-dimethyl-5,6a,7,12a-tetrahydro[1]benzopyrano[3,2-c][2]benzopyran
• 5,6alpha,7,12alpha-Tetrahydro-5,5-dimethyl[2]benzopyrano[4,3-b][1]benzopyran-2,3,8,10-tetrol
• CHEBI:186177
• (+)-8-Hydroxy-5,5-dimethylpeltogynan
• CHEMBL2269091
• (6aS,12aR)-5,5-dimethyl-7,12a-dihydro-6aH-isochromeno(4,3-b)chromene-2,3,8,10-tetrol
• LMPK12020152
• (6aS,12aR)-5,5-dimethyl-7,12a-dihydro-6aH-isochromeno[4,3-b]chromene-2,3,8,10-tetrol
• 132125-04-3

• Inchi： 1S/C18H18O6/c1-18(2)11-7-14(22)13(21)5-9(11)17-16(24-18)6-10-12(20)3-8(19)4-15(10)23-17/h3-5,7,16-17,19-22H,6H2,1-2H3
• InChI Key： QEJAXMORBPLKCL-UHFFFAOYSA-N
• SMILES： CC1(C2C(=CC(=C(C=2)O)O)C2C(CC3C(O2)=CC(O)=CC=3O)O1)C

Computed Properties

• Exact Mass: 330.11033829Da
• Monoisotopic Mass: 330.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins